1-(1,3-Benzodioxol-5-ylmethyl)-4-(4-isopropylbenzoyl)piperazine

• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol
• IUPAC Name: [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-(4-propan-2-ylphenyl)methanone
• InChI: InChI=1S/C22H26N2O3/c1-16(2)18-4-6-19(7-5-18)22(25)24-11-9-23(10-12-24)14-17-3-8-20-21(13-17)27-15-26-20/h3-8,13,16H,9-12,14-15H2,1-2H3
• InChI Key: HSYWGEAVOPRXKA-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)C(=O)N2CCN(CC2)CC3=CC4=C(C=C3)OCO4

Description

1-(1,3-Benzodioxol-5-ylmethyl)-4-(4-isopropylbenzoyl)piperazine, commonly known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. BZP has been widely studied for its potential use as a recreational drug due to its stimulant properties. However, in recent years, BZP has gained attention in the scientific community for its potential therapeutic applications, particularly in the treatment of neurological disorders.

Mechanism of Action

The exact mechanism of action of BZP is not fully understood. However, it is believed that BZP acts as a dopamine and serotonin reuptake inhibitor, leading to an increase in the levels of these neurotransmitters in the brain. This increase in neurotransmitter levels is thought to be responsible for the stimulant effects of BZP.
Biochemical and Physiological Effects:
BZP has been shown to have a number of biochemical and physiological effects. In addition to its stimulatory effects on the central nervous system, BZP has been shown to increase heart rate and blood pressure. BZP has also been shown to have an effect on body temperature, with some studies suggesting that BZP may increase body temperature in a dose-dependent manner.

Advantages and Limitations for Lab Experiments

One advantage of using BZP in laboratory experiments is that it is a well-characterized compound with a known mechanism of action. This makes it a useful tool for studying the effects of dopamine and serotonin on the central nervous system. However, one limitation of using BZP in laboratory experiments is that it has been shown to have a number of side effects, including cardiovascular effects and changes in body temperature. Careful consideration must be given to these side effects when designing experiments involving BZP.

Future Directions

There are a number of future directions for research involving BZP. One area of research could focus on the development of BZP-based therapies for neurological disorders. Another area of research could focus on the development of new compounds based on the structure of BZP, with the aim of improving its therapeutic potential. Additionally, further studies could be carried out to better understand the mechanism of action of BZP and its effects on the central nervous system.

Synthesis Methods

The synthesis of BZP involves the reaction of piperazine with benzaldehyde and isopropylbenzoyl chloride. The resulting compound is then subjected to a cyclization reaction with 1,3-benzodioxole to yield BZP. The synthesis of BZP has been well-established and can be carried out using standard laboratory techniques.

Scientific Research Applications

BZP has been studied extensively for its potential therapeutic applications. One area of research has focused on the use of BZP in the treatment of neurological disorders, such as Parkinson's disease and depression. BZP has been shown to have a stimulatory effect on the central nervous system, which may help alleviate the symptoms associated with these disorders.